Cas no 2138557-21-6 (4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138557-21-6
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 6104578
• PubChem ID: 165962039
• Update Time: 2025-06-15

4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one
• 2138557-21-6
• EN300-1159299
• 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C10H18OS/c1-7(2)12-10-6-9(11)5-4-8(10)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： YNSYIWOXYWHBCC-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one

Comprehensive Overview of 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138557-21-6)

4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138557-21-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance chemistry, and material science. This compound, characterized by its unique cyclohexanone backbone and sulfur-containing functional group, offers versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The molecular structure of 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one includes a methyl group at the 4-position and a propan-2-ylsulfanyl moiety at the 3-position of the cyclohexanone ring. This arrangement imparts distinct steric and electronic effects, influencing its reactivity and interaction with other molecules. The compound’s CAS No. 2138557-21-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains and research literature.

In recent years, the demand for sulfur-containing compounds like 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one has surged, driven by their role in drug discovery and agrochemical development. The compound’s thioether linkage is particularly noteworthy, as it often enhances bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). This has led to its inclusion in libraries for high-throughput screening (HTS) and medicinal chemistry optimization programs.

From a synthetic perspective, 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one can be prepared via nucleophilic substitution reactions or catalytic thiolation methodologies. Advances in catalysis, such as the use of palladium or copper-based systems, have improved the efficiency of its production. These methods align with the principles of atom economy and waste reduction, addressing growing concerns about chemical sustainability.

The compound’s applications extend beyond pharmaceuticals. In the flavor and fragrance industry, its ketone and thioether functionalities contribute to unique olfactory profiles, making it valuable for creating novel scent molecules. Additionally, its potential as a building block for polymeric materials is under investigation, particularly in designing high-performance polymers with tailored properties.

Safety and handling of 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138557-21-6) adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during handling. Its stability data and compatibility with common solvents are well-documented, facilitating its use in diverse experimental setups.

Looking ahead, the compound’s role in emerging technologies like biocatalysis and flow chemistry is a promising area of exploration. As industries prioritize cost-effective and scalable synthesis, 4-Methyl-3-(propan-2-ylsulfanyl)cyclohexan-1-one is poised to remain a focal point in applied chemistry research. Its integration into machine learning-driven drug design platforms further underscores its relevance in modern scientific endeavors.